3-Benzyl-2-(2-{5-nitro-2-furyl}vinyl)-6-iodo-4(3H)-quinazolinone
3-Benzyl-2-(2-{5-nitro-2-furyl}vinyl)-6-iodo-4(3H)-quinazolinone
Brand Name:
Vulcanchem
CAS No.:
384374-16-7
VCID:
VC0506298
InChI:
InChI=1S/C21H14IN3O4/c22-15-6-9-18-17(12-15)21(26)24(13-14-4-2-1-3-5-14)19(23-18)10-7-16-8-11-20(29-16)25(27)28/h1-12H,13H2/b10-7+
SMILES:
C1=CC=C(C=C1)CN2C(=NC3=C(C2=O)C=C(C=C3)I)C=CC4=CC=C(O4)[N+](=O)[O-]
Molecular Formula:
C21H14IN3O4
Molecular Weight:
499.3g/mol
3-Benzyl-2-(2-{5-nitro-2-furyl}vinyl)-6-iodo-4(3H)-quinazolinone
CAS No.: 384374-16-7
Main Products
VCID: VC0506298
Molecular Formula: C21H14IN3O4
Molecular Weight: 499.3g/mol
CAS No. | 384374-16-7 |
---|---|
Product Name | 3-Benzyl-2-(2-{5-nitro-2-furyl}vinyl)-6-iodo-4(3H)-quinazolinone |
Molecular Formula | C21H14IN3O4 |
Molecular Weight | 499.3g/mol |
IUPAC Name | 3-benzyl-6-iodo-2-[(E)-2-(5-nitrofuran-2-yl)ethenyl]quinazolin-4-one |
Standard InChI | InChI=1S/C21H14IN3O4/c22-15-6-9-18-17(12-15)21(26)24(13-14-4-2-1-3-5-14)19(23-18)10-7-16-8-11-20(29-16)25(27)28/h1-12H,13H2/b10-7+ |
Standard InChIKey | MJUXRJMDJIIBCC-JXMROGBWSA-N |
Isomeric SMILES | C1=CC=C(C=C1)CN2C(=NC3=C(C2=O)C=C(C=C3)I)/C=C/C4=CC=C(O4)[N+](=O)[O-] |
SMILES | C1=CC=C(C=C1)CN2C(=NC3=C(C2=O)C=C(C=C3)I)C=CC4=CC=C(O4)[N+](=O)[O-] |
Canonical SMILES | C1=CC=C(C=C1)CN2C(=NC3=C(C2=O)C=C(C=C3)I)C=CC4=CC=C(O4)[N+](=O)[O-] |
PubChem Compound | 5735347 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume